hsBCL9CT-24

• Molecular Formula: C68H122N20O15
• Molecular Weight: 1459.8 g/mol
• InChI: InChI=1S/C68H122N20O15/c1-15-18-20-30-67(13,63(102)84-47(54(71)93)34-37(4)5)87-59(98)43(24-22-32-76-65(72)73)79-55(94)45(26-28-50(69)91)82-61(100)52(40(10)17-3)86-64(103)68(14,31-21-19-16-2)88-60(99)44(25-23-33-77-66(74)75)80-58(97)49(36-39(8)9)83-62(101)53(41(11)89)85-56(95)46(27-29-51(70)92)81-57(96)48(35-38(6)7)78-42(12)90/h15-16,37-41,43-49,52-53,89H,1-2,17-36H2,3-14H3,(H2,69,91)(H2,70,92)(H2,71,93)(H,78,90)(H,79,94)(H,80,97)(H,81,96)(H,82,100)(H,83,101)(H,84,102)(H,85,95)(H,86,103)(H,87,98)(H,88,99)(H4,72,73,76)(H4,74,75,77)/t40-,41+,43-,44-,45-,46-,47-,48-,49-,52-,53-,67-,68-/m0/s1
• InChIKey: AXCCVQFOUGCQED-GHHLTLIXSA-N

Standard BCL9 inhibitors lack immunomodulatory activity or require high doses. hsBCL9CT-24 solves this with validated dual mechanism. - 30x improved binding (Kd 4.73 nM) vs SAH-BCL9B parent. - Reduces Treg infiltration (TGF-β-CCL20/22 axis) & sensitizes to anti-PD-1. - 12x enhancement of 5-FU potency in colorectal cancer models. - Validated in vivo: 5-15 mg/kg (i.v., QD) suppresses Wnt targets (CD44, VEGF). Immediate shipping, bulk custom synthesis available.

hsBCL9CT-24: β-Catenin/BCL9 Inhibitor

hsBCL9CT-24 is a hydrocarbon-stapled peptide optimized from the SAH-BCL9B scaffold to disrupt the oncogenic β-catenin/BCL9 protein-protein interaction (PPI) in the Wnt signaling pathway [1]. It belongs to the hsBCL9CT series of cell-permeable, α-helical peptides that potently inhibit β-catenin transcriptional activity and suppress the growth of Wnt-dependent cancer cells [1]. Beyond direct target inhibition, hsBCL9CT-24 uniquely modulates the tumor immune microenvironment by reducing regulatory T cell (Treg) infiltration and increasing dendritic cell (DC) recruitment, thereby reactivating anticancer immune surveillance [1][2].

Cell-permeable hydrocarbon-stapled α-helical peptide

Disrupts β-catenin/BCL9 protein-protein interaction in Wnt signaling

Reported modulation of Treg and DC infiltration in tumor models

• [1] Feng, M., et al. (2019). Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells. Science Advances, 5(5), eaau5240. View Source
• [2] Yang, J., et al. (2023). Drug conjugates for targeting regulatory T cells in the tumor microenvironment: guided missiles for cancer treatment. Experimental & Molecular Medicine, 55, 1996–2004. View Source

Why hsBCL9CT-24 Is Irreplaceable

hsBCL9CT-24 is the result of extensive, multi-step chemical optimization of the parent peptide SAH-BCL9B, which had insufficient potency (IC50 ~135 nM) and unknown pharmacological properties [1]. Through domain mapping, point mutations, and staple-site optimization, hsBCL9CT-24 achieved a ~30-fold improvement in binding affinity (Kd = 4.73 nM vs. 141.6 nM) [1]. This precise engineering means that other BCL9-targeting peptides, clinical-stage Wnt inhibitors like ICG-001 and LGK-974, or next-generation analogs like hsBCL9Z96 cannot replicate its specific profile of potency, pathway selectivity, and immunomodulatory activity [1][2]. A simple potency substitution (e.g., choosing hsBCL9Z96 for its superior tissue penetration) would forfeit hsBCL9CT-24's uniquely validated mechanism of chemosensitization and Treg modulation in colorectal cancer models [1].

Target and mechanism profile

Other BCL9-targeting peptides may differ in binding affinity and immunomodulatory mechanism; direct substitution is not validated.

Wnt pathway node mismatch

Clinical-stage Wnt inhibitors (e.g., ICG-001, LGK-974) act at distinct signaling nodes and may not replicate β-catenin/BCL9 disruption effects.

Analog divergence

hsBCL9Z96 exhibits different tissue penetration and macrophage-reprogramming mechanism; potency substitution may alter model response.

• [1] Feng, M., et al. (2019). Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells. Science Advances, 5(5), eaau5240. View Source
• [2] Feng, M., et al. (2025). Targeting tumor-intrinsic BCL9 reverses immunotherapy resistance by eliciting macrophage-mediated phagocytosis and antigen presentation. Nature Communications, 16, 10039. View Source

hsBCL9CT-24 Comparative Evidence

β-Catenin Binding Affinity

hsBCL9CT-24 binds to β-catenin with a Kd of 4.73 nM in an ALPHA binding assay, representing a ~30-fold affinity improvement over the parent stapled peptide SAH-BCL9B (Kd = 141.6 nM) [1]. This enhanced target engagement translates directly to superior functional inhibition of the β-catenin/BCL9 interaction.

β-Catenin Binding Affinity

Head-to-head

Kd = 4.73 nM vs 141.6 nM (SAH-BCL9B)

Reported ~30-fold affinity improvement over parent peptide

ALPHA assay; His-tagged β-catenin

Evidence Dimension	Binding affinity (Kd) to β-catenin
Target Compound Data	Kd = 4.73 nM
Comparator Or Baseline	SAH-BCL9B: Kd = 141.6 nM
Quantified Difference	~30-fold lower Kd (higher affinity)
Conditions	Customized ALPHA assay; biotinylated hsBCL9CT-24 vs. His-tagged β-catenin

Why This Matters

A lower Kd indicates stronger, more durable target engagement, which is critical for disrupting the β-catenin/BCL9 PPI at pharmacologically achievable concentrations, making hsBCL9CT-24 the preferred choice over the parent peptide for in vivo studies.

• [1] Feng, M., et al. (2019). Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells. Science Advances, 5(5), eaau5240. View Source

Cancer Cell Growth Inhibition

In the BCL9- and β-catenin-dependent Colo320DM colorectal cancer cell line, hsBCL9CT-24 inhibited cell growth with an IC50 of 1.45 μM, demonstrating 10.4-fold greater potency than ICG-001 (IC50 = 15.03 μM) and 12.7-fold greater potency than LGK-974 (IC50 = 18.46 μM) [1]. It also outperformed the targeted therapy erlotinib (IC50 = 10 μM) [1].

Cancer Cell Growth Inhibition

Head-to-head

IC50 = 1.45 μM (Colo320DM); vs ICG-001 15.03 μM, LGK-974 18.46 μM, erlotinib 10 μM

Reported lower IC50 relative to comparator Wnt inhibitors

72 h dose-response; Colo320DM colorectal cancer cell line

Evidence Dimension	Cell growth inhibition (IC50) in Colo320DM cells
Target Compound Data	IC50 = 1.45 μM
Comparator Or Baseline	ICG-001: 15.03 μM; LGK-974: 18.46 μM; Erlotinib: 10 μM
Quantified Difference	10.4-fold vs. ICG-001; 12.7-fold vs. LGK-974; 6.9-fold vs. erlotinib
Conditions	Colo320DM cell line; dose-response curves over 72 h

Why This Matters

For researchers selecting a Wnt pathway inhibitor for colorectal cancer models, this direct comparison shows hsBCL9CT-24 provides significantly greater cell-killing potency than both other known Wnt inhibitors and standard targeted therapy, reducing the required effective dose.

• [1] Feng, M., et al. (2019). Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells. Science Advances, 5(5), eaau5240. View Source

Wnt Pathway Selectivity

hsBCL9CT-24 at 8 μM selectively inhibited proliferation of five Wnt/β-catenin-dependent cell lines (SW48, Colo320DM, MDA231, 4T1, CT26) while having no effect on four Wnt/β-catenin-independent lines (MCF7, LS174T, HCT116D, RKO) [1]. In reporter assays for seven non-Wnt pathways, its IC50 was >1000 nM for all, providing at least a 5-fold selectivity window over its Wnt pathway IC50 of 191 nM [1].

Wnt Pathway Selectivity

Class-level

Wnt reporter IC50 191 nM; off-target IC50 >1000 nM for 7 pathways

Reported >5-fold selectivity window over non-Wnt pathways

LEF/TCF-bla HCT116 reporter assay; panel included cAMP/PKA, JAK/STAT, etc.

Evidence Dimension	Antiproliferative selectivity and off-target pathway inhibition
Target Compound Data	Wnt reporter IC50 = 191 nM; Off-target IC50 >1000 nM for all 7 pathways tested
Comparator Or Baseline	Ideal selective inhibitor: low on-target IC50, high off-target IC50. hsBCL9Z96 shows a 22-fold selectivity window.
Quantified Difference	>5-fold selectivity window; comparable to class-leading selectivity
Conditions	LEF/TCF-bla HCT116 reporter assay; panels for cAMP/PKA, cortisol, JAK/STAT, Nrf2, PI3K/AKT, TGF-β, TNF-α/JNK

Why This Matters

This selectivity profile is critical for minimizing toxicity and off-target effects in long-term in vivo studies, distinguishing hsBCL9CT-24 from broader-spectrum Wnt inhibitors that may disrupt homeostatic Wnt signaling.

• [1] Feng, M., et al. (2019). Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells. Science Advances, 5(5), eaau5240. View Source

Chemosensitization of 5-FU

The addition of 2 μM hsBCL9CT-24 to 5-fluorouracil (5-FU) treatment in Colo320DM cells lowered the IC50 of 5-FU by over 12-fold, from 12.1 μM to 1 μM [1]. This indicates a strong chemosensitizing effect that could allow for dose reduction of standard chemotherapy.

Chemosensitization of 5-FU

Head-to-head

5-FU IC50 reduced >12-fold (from 12.1 μM to 1 μM) with 2 μM hsBCL9CT-24

Reported chemosensitization endpoint context in Colo320DM cells

Combination index not determined; mechanistic validation still needed

Evidence Dimension	5-FU IC50 in combination vs. monotherapy
Target Compound Data	5-FU IC50 reduced to 1 μM with 2 μM hsBCL9CT-24
Comparator Or Baseline	5-FU alone: IC50 = 12.1 μM
Quantified Difference	>12-fold reduction in 5-FU IC50
Conditions	Colo320DM cell line; hsBCL9CT-24 at 2 μM

Why This Matters

This property makes hsBCL9CT-24 uniquely valuable for combination therapy studies, distinguishing it from other BCL9 inhibitors that have not demonstrated such pronounced chemosensitization.

• [1] Feng, M., et al. (2019). Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells. Science Advances, 5(5), eaau5240. View Source

Pharmacokinetic Profile

hsBCL9CT-24 demonstrates a favorable pharmacokinetic profile with route-dependent half-lives: 1.4 h (i.v.), 3.6 h (i.p.), 13.0 h (s.c.), and 10.6 h (i.m.), supporting flexible dosing schedules [1]. Its bioavailability is 80% via i.p. and 56% via s.c. administration. At 15 mg/kg i.v., plasma Cmax reached 102 μM—over 500-fold the in vitro IC50—with an AUC of 160 h*nmol/mL [1].

Pharmacokinetic Profile

Class-level

t1/2 1.4–13 h; Cmax 102 μM (i.v.); AUC 160 h*nmol/mL

Reported route-dependent PK parameters in mouse model

Single-dose study; BALB/c nude mice; supports exposure-model interpretation

Evidence Dimension	Plasma half-life and bioavailability
Target Compound Data	t1/2: 1.4–13.0 h; F: 56–80%; Cmax up to 102 μM
Comparator Or Baseline	SAH-BCL9B: PK profile not reported; hsBCL9Z96: not directly compared for PK
Quantified Difference	Achieves >500-fold supra-therapeutic concentrations
Conditions	BALB/c nude mice; single-dose PK studies

Why This Matters

The ability to reach plasma concentrations far exceeding the IC50 provides a wide therapeutic window and supports the feasibility of daily dosing in preclinical efficacy studies, a key factor for procurement decisions.

• [1] Feng, M., et al. (2019). Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells. Science Advances, 5(5), eaau5240. View Source

Tumor Tissue Penetration vs. hsBCL9Z96

In a direct comparison, flow cytometry revealed a trend toward improved cell membrane penetration of hsBCL9Z96 over hsBCL9CT-24 in HCT116 cells [1]. In vivo imaging confirmed penetration of hsBCL9Z96, but not hsBCL9CT-24, into mouse liver tissues beyond 0.5 mm from the tumor border [1]. This informs the selection of hsBCL9CT-24 for studies where superficial tumor targeting is sufficient, versus hsBCL9Z96 for deep tissue penetration needs.

Tissue Penetration Depth

Head-to-head

hsBCL9CT-24 signal limited ≤0.5 mm; hsBCL9Z96 penetrated deeper

Superficial tumor targeting context; hsBCL9Z96 may fit deep tissue studies

FITC-labeled peptides; HCT116 cells; in vivo liver imaging

Evidence Dimension	Tissue penetration depth in liver tumor model
Target Compound Data	Penetration limited to <0.5 mm from tumor border
Comparator Or Baseline	hsBCL9Z96: superior penetration into liver tissues
Quantified Difference	No detectable FITC signal for hsBCL9CT-24 beyond 0.5 mm depth; hsBCL9Z96 signal detected deeper
Conditions	FITC-labeled peptides; HCT116 cell line (FACS); in vivo liver tissue imaging

Why This Matters

This direct comparison defines the application niche for each compound: hsBCL9CT-24 is ideal for accessible tumors and in vitro models, while hsBCL9Z96 is preferred when deep tissue penetration is required, preventing procurement errors based on potency alone.

• [1] Feng, M., et al. (2025). Targeting tumor-intrinsic BCL9 reverses immunotherapy resistance by eliciting macrophage-mediated phagocytosis and antigen presentation. Nature Communications, 16, 10039. View Source

hsBCL9CT-24 Application Scenarios

Colorectal Cancer Xenograft Models

Based on potent growth inhibition of Colo320DM xenografts at doses of 5–15 mg/kg (i.v., QD) and the ability to suppress Wnt target genes like CD44 and VEGF in vivo, hsBCL9CT-24 is the optimal peptide for colorectal cancer models that depend on β-catenin/BCL9 signaling [1]. Its 10-fold superiority over ICG-001 translates directly to smaller dosing volumes and reduced compound cost in long-term efficacy studies.

Treg-Targeted Immunotherapy Combinations

hsBCL9CT-24 uniquely reduces intratumoral Treg cells and increases dendritic cell infiltration via the TGF-β-CCL20/CCL22 axis, sensitizing tumors to anti-PD-1 therapy [1]. This mechanism is not shared by other BCL9 inhibitors like hsBCL9Z96, which primarily acts through macrophage reprogramming, making hsBCL9CT-24 the standard choice for Treg-focused immunotherapy combinations [1][2].

Chemosensitization with Chemotherapy

The demonstrated >12-fold enhancement of 5-FU potency when co-administered with hsBCL9CT-24 supports its use in protocols investigating dose-reduction strategies for chemotherapy [1]. Researchers designing combination regimens should prioritize hsBCL9CT-24 over other BCL9 peptides for 5-FU-based studies, as this chemosensitizing effect has been quantitatively validated.

Wnt-Dependent Cell Line Screening

With its clear differential activity on Wnt-dependent vs. Wnt-independent cell lines (e.g., SW48, Colo320DM, MDA231 vs. MCF7, LS174T), hsBCL9CT-24 serves as a reliable tool compound for probing Wnt pathway dependency in cancer cell line panels [1]. Its selective growth inhibition pattern, validated across nine cell lines, makes it a superior reference compound for phenotypic screening compared to less selective Wnt inhibitors.

Application

Selection Property

Validation Focus

Colorectal cancer xenograft research

Wnt pathway inhibition in β-catenin-dependent models

In vivo target engagement and tumor growth suppression

Treg-focused immunotherapy combination studies

Reported Treg modulation and DC recruitment

Immune microenvironment endpoint monitoring

Chemosensitization research with 5-FU

Reported enhancement of 5-FU potency in Colo320DM

Dose-reduction protocol validation

Wnt-dependent cell line screening

Differential activity on Wnt-dependent vs. independent lines

Phenotypic screening validation

• [1] Feng, M., et al. (2019). Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells. Science Advances, 5(5), eaau5240. View Source
• [2] Feng, M., et al. (2025). Targeting tumor-intrinsic BCL9 reverses immunotherapy resistance by eliciting macrophage-mediated phagocytosis and antigen presentation. Nature Communications, 16, 10039. View Source